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Compound of Interest

Compound Name: BMS-986104 hydrochloride

Cat. No.: B606282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-986104 hydrochloride is a selective sphingosine-1-phosphate receptor 1 (S1P1) partial

agonist.[1][2] It is a modulator of the S1P1 receptor, a G protein-coupled receptor (GPCR), and

has been investigated for its potential in treating autoimmune diseases.[1][3] As a prodrug,

BMS-986104 is converted in vivo to its pharmacologically active phosphate form, BMS-986104-

P. Understanding the solubility of BMS-986104 hydrochloride in common laboratory solvents

is crucial for the preparation of stock solutions and for conducting a wide range of in vitro and in

vivo studies. This document provides a detailed protocol for determining the solubility of BMS-
986104 hydrochloride and presents a template for data organization.

Data Presentation: Solubility of BMS-986104
Hydrochloride
A comprehensive literature search did not yield specific quantitative data for the solubility of

BMS-986104 hydrochloride in DMSO or other organic solvents. The following table is

provided as a template for researchers to record their experimental findings.
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Solvent
Temperature
(°C)

Solubility
(mg/mL)

Solubility (mM) Method

DMSO 25 Shake-Flask

Ethanol 25 Shake-Flask

Methanol 25 Shake-Flask

PBS (pH 7.4) 25 Shake-Flask

Experimental Protocol: Determination of BMS-
986104 Hydrochloride Solubility by the Shake-Flask
Method
This protocol outlines the widely accepted shake-flask method for determining the

thermodynamic solubility of a compound.

Materials:

BMS-986104 hydrochloride (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.5% purity

Other organic solvents of interest (e.g., Ethanol, Methanol)

Phosphate-Buffered Saline (PBS), pH 7.4

Analytical balance

Vortex mixer

Thermostatic shaker incubator

Microcentrifuge

Syringe filters (0.22 µm)
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High-Performance Liquid Chromatography (HPLC) system

Volumetric flasks and other standard laboratory glassware

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of BMS-986104 hydrochloride powder to a series of appropriately

labeled glass vials. The exact amount should be more than what is expected to dissolve to

ensure a saturated solution.

Add a precise volume of the desired solvent (e.g., 1 mL of DMSO) to each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker incubator set to a constant temperature (e.g.,

25°C).

Agitate the samples at a constant speed for a sufficient period to ensure equilibrium is

reached (typically 24-48 hours). A preliminary time-course experiment can be conducted to

determine the optimal equilibration time.

Phase Separation:

After equilibration, remove the vials from the shaker and let them stand undisturbed for at

least one hour to allow the undissolved solid to settle.

For complete separation of the solid from the liquid phase, centrifuge the vials at a high

speed (e.g., 10,000 x g) for 15-20 minutes.

Sample Preparation and Analysis:

Carefully collect the supernatant without disturbing the solid pellet.
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Filter the supernatant through a 0.22 µm syringe filter to remove any remaining

undissolved particles.

Perform a serial dilution of the filtered supernatant with the respective solvent to bring the

concentration of BMS-986104 hydrochloride within the linear range of the analytical

method.

Quantification by HPLC:

Prepare a standard calibration curve of BMS-986104 hydrochloride in the same solvent

with known concentrations.

Analyze the diluted samples and standards using a validated HPLC method.

Determine the concentration of BMS-986104 hydrochloride in the diluted samples from

the calibration curve.

Calculate the original concentration in the undiluted supernatant by applying the dilution

factor. This value represents the solubility of BMS-986104 hydrochloride in the specific

solvent at the tested temperature.

Signaling Pathway
BMS-986104 acts as a partial agonist at the S1P1 receptor, which is a G protein-coupled

receptor. The binding of an agonist to the S1P1 receptor typically leads to the activation of

intracellular signaling pathways that are involved in lymphocyte trafficking.
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Caption: S1P1 Receptor Signaling Pathway Activation by BMS-986104.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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